Tie2
  • Tie2 kinase inhibitor 2
    Tie2 kinase inhibitor 2
    • Cat. No.:
    • B593661
    • CAS No.:
    • Molecular Formula:
    • C31H35N3O5
    • Molecular Weight:
    • 529.6 g/mol
    Description
    Tie2 Inhibitor 7 blocks Tie2 kinase activity with a Ki value of 1.3 µM.. It has been shown to inhibit angiopoietin 1-induced Tie2 autophosphorylation and downstream signaling with an IC50 value of 0.3 µM. This c...
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  • BAY-826
    BAY-826
    • Cat. No.:
    • B605956
    • CAS No.:
    • 1448316-08-2
    • Molecular Formula:
    • C26H19F5N6OS
    • Molecular Weight:
    • 558.53
    Description
    BAY-826 is a highly potent, orally available TIE-2-inhibitor which improves tumor control in syngeneic mouse glioma models.
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  • A 419259
    A 419259
    • Cat. No.:
    • B1145261
    • CAS No.:
    • 479501-40-1
    • Molecular Formula:
    • C₂₉H₃₄N₆O·3HCl
    • Molecular Weight:
    • 482.6236463
    Description
    RK-20448 is an ATP-competitive inhibitor of Lck, Src, KDR/VEGF2R, and Tie-2 (IC50s = 0.24, 1.19, 10.74, and 5.85 µM, respectively). It also inhibits BLK, Csk, Fyn, and Lyn (IC50s = 0.37, 4.27, 2.03, and 0.43 µM,...
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  • A 419259 (GMP)
    A 419259 (GMP)
    • Cat. No.:
    • B1231660
    • CAS No.:
    • 364042-47-7
    • Molecular Formula:
    • C29H34N6O
    • Molecular Weight:
    • 482.6 g/mol
    Description
    A-419259 is an inhibitor of Src family kinases, including Src, LCK, Lyn, and Hck (IC50s = 9, <3, <3, and 11.26 nM, respectively). It is selective for these kinases over c-Abl (IC50 = 3,000 nM) and PKC (IC50 = >3...
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  • Regorafenib Monohydrate
    Regorafenib Monohydrate
    • Cat. No.:
    • B1662115
    • CAS No.:
    • 1019206-88-2
    • Molecular Formula:
    • C21H17ClF4N4O4
    • Molecular Weight:
    • 500.8 g/mol
    Description
    Regorafenib hydrate is a hydrate that is the monohydrate form of anhydrous regorafenib. Used for for the treatment of metastatic colorectal cancer in patients who have previously received chemotherapy, anti-EGFR...
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  • CE-245677
    CE-245677
    • Cat. No.:
    • B1668770
    • CAS No.:
    • 717899-97-3
    • Molecular Formula:
    • C24H22Cl2N6O3
    • Molecular Weight:
    • 513.4 g/mol
    Description
    CE-245677 is a small molecule drug with a maximum clinical trial phase of I.
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  • BSF-466895
    BSF-466895
    • Cat. No.:
    • B3256006
    • CAS No.:
    • Molecular Formula:
    • C29H32Cl2FN7O2S
    • Molecular Weight:
    • 632.6 g/mol
    Description
    BSF-466895 is a useful research compound. Its molecular formula is C29H32Cl2FN7O2S and its molecular weight is 632.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality BSF-466895 suitable for m...
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  • BAY-826
    BAY-826
    • Cat. No.:
    • B10786929
    • CAS No.:
    • Molecular Formula:
    • C26H19F5N6OS
    • Molecular Weight:
    • 558.5 g/mol
    Description
    BAY-826 is a secondary carboxamide resulting from the formal condensation of the carboxy group of 3-cyano-5-(pentafluoro-lambda(6)-sulfanyl)benzoic acid with the amino group of 2,4-dimethyl-5-[6-(pyridin-3-yl)-1...
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  • Gersizangitide
    Gersizangitide
    • Cat. No.:
    • B15186211
    • CAS No.:
    • 2417491-82-6
    • Molecular Formula:
    • C111H167N29O28
    • Molecular Weight:
    • 2355.7 g/mol
    Description
    Gersizangitide is a useful research compound. Its molecular formula is C111H167N29O28 and its molecular weight is 2355.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Gersizangitide suitab...
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  • SJ-C1044
    SJ-C1044
    • Cat. No.:
    • B15612782
    • CAS No.:
    • Molecular Formula:
    • C25H14F7N7O
    • Molecular Weight:
    • 561.4 g/mol
    Description
    SJ-C1044 is a useful research compound. Its molecular formula is C25H14F7N7O and its molecular weight is 561.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality SJ-C1044 suitable for many rese...
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